Cas no 1105214-09-2 (ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate)
ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate
- 1105214-09-2
- F5527-0564
- ethyl 2-[2-[[1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
- ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate
- VU0646212-1
- AKOS024512180
- ethyl 2-(2-(1-(6-(4-fluorophenyl)pyridazin-3-yl)piperidine-3-carboxamido)thiazol-4-yl)acetate
-
- Inchi: 1S/C23H24FN5O3S/c1-2-32-21(30)12-18-14-33-23(25-18)26-22(31)16-4-3-11-29(13-16)20-10-9-19(27-28-20)15-5-7-17(24)8-6-15/h5-10,14,16H,2-4,11-13H2,1H3,(H,25,26,31)
- InChI Key: KMLBYFQYARRLTI-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)OCC)N=C1NC(C1CN(C2=CC=C(C3C=CC(=CC=3)F)N=N2)CCC1)=O
Computed Properties
- Exact Mass: 469.158
- Monoisotopic Mass: 469.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- XLogP3: 2.9
ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5527-0564-2μmol |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-5μmol |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-10μmol |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-20μmol |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-1mg |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-2mg |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-3mg |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-4mg |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-5mg |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0564-10mg |
ethyl 2-(2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-amido}-1,3-thiazol-4-yl)acetate |
1105214-09-2 | 10mg |
$79.0 | 2023-09-09 |
ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate
Comprehensive Overview of Ethyl 2-(2-{1-6-(4-Fluorophenyl)Pyridazin-3-Ylpiperidine-3-Amido}-1,3-Thiazol-4-Yl)Acetate (CAS No. 1105214-09-2)
Ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate (CAS No. 1105214-09-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridazine core, a fluorophenyl group, and a thiazole moiety, making it a subject of interest for drug discovery and material science applications.
The compound's CAS number 1105214-09-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases. Its complex name reflects its intricate chemical architecture, which includes an ethyl ester functional group, a piperidine ring, and a 1,3-thiazole heterocycle. These structural elements contribute to its potential bioactivity and solubility properties.
Recent trends in medicinal chemistry highlight the growing importance of fluorinated compounds like ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate. The incorporation of fluorine atoms often enhances metabolic stability and membrane permeability, making such compounds valuable candidates for drug development. Researchers frequently search for "fluorophenyl derivatives in drug design" or "pyridazine-based bioactive molecules," reflecting the compound's relevance in current pharmaceutical innovation.
From a synthetic chemistry perspective, the preparation of CAS 1105214-09-2 involves multi-step organic transformations. The compound's thiazole-acetate segment is particularly noteworthy, as thiazole derivatives are known for their diverse biological activities. This structural feature aligns with popular search queries such as "thiazole-containing pharmaceuticals" and "heterocyclic compounds in medicinal chemistry," indicating strong interest from the scientific community.
The ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate molecule demonstrates interesting physicochemical properties. Its molecular weight and logP value suggest moderate lipophilicity, which is crucial for bioavailability considerations. These characteristics make it a subject of studies related to "ADME properties of complex heterocycles" and "structure-activity relationships in drug candidates."
In the context of current research trends, this compound's pyridazin-3-ylpiperidine segment attracts attention due to the known pharmacological activities of similar structures. The scientific literature contains numerous references to "piperidine derivatives as therapeutic agents," with particular focus on their potential in neurological and metabolic disorders. This connection positions CAS 1105214-09-2 as a potentially valuable scaffold for further investigation.
The commercial landscape for ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate reflects its status as a research chemical. Suppliers typically offer it in milligram to gram quantities for laboratory use, with purity specifications crucial for experimental reproducibility. This aligns with common search terms like "high-purity research chemicals" and "custom synthesis of complex molecules."
From an analytical chemistry perspective, characterization of CAS 1105214-09-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods verify the compound's identity and purity, addressing researcher concerns about "analytical methods for complex organic compounds" and "quality control in research chemicals."
The stability profile of ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate under various storage conditions is another area of practical importance. Proper handling and storage recommendations are frequently sought after, as evidenced by searches for "storage conditions for sensitive organic compounds" and "handling protocols for research chemicals."
Looking forward, the scientific community continues to explore novel applications for pyridazine-thiazole hybrids like CAS 1105214-09-2. Emerging research areas include their potential as kinase inhibitors or modulators of biological pathways, responding to growing interest in "targeted therapies in drug discovery" and "small molecule modulators of cellular processes."
In conclusion, ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate represents a fascinating example of modern medicinal chemistry. Its complex structure and potential applications make it a valuable subject for researchers investigating "next-generation pharmaceutical scaffolds" and "innovative heterocyclic compounds." As synthetic methodologies advance and biological screening techniques improve, compounds like CAS 1105214-09-2 will likely play increasingly important roles in scientific discovery and therapeutic development.
1105214-09-2 (ethyl 2-(2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-amido}-1,3-thiazol-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)